Cas no 2680844-20-4 (2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid)

• Product Name: 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid
• CAS No: 2680844-20-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5599244
• PubChem ID: 165917829
• Update Time: 2025-06-18

2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680844-20-4
• EN300-28274958
• 2-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-3-7-16-10(15)12-11(9(13)14)6-4-5-8(11)2/h3,8H,1,4-7H2,2H3,(H,12,15)(H,13,14)
• InChI Key： QDPWQGDTQKQBMO-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid

Introduction to 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid (CAS No. 2680844-20-4)

2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid, identified by the CAS number 2680844-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopentane core and functionalized side chains, which make it a versatile scaffold for drug discovery and development. The presence of both amide and ester functionalities in its structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization.

The structure of 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid features a cyclopentane ring substituted with a methyl group at the 2-position, an amide linkage at the 1-position, and an ester group connected to a propenyl moiety. This arrangement creates multiple sites for chemical modification, enabling the synthesis of diverse analogs with tailored biological activities. The compound’s stereochemistry, particularly the configuration of the cyclopentane ring and the propenyl side chain, plays a crucial role in determining its pharmacokinetic properties and interactions with biological targets.

In recent years, there has been growing interest in cyclopentane derivatives as pharmacophores due to their ability to mimic natural product scaffolds and exhibit favorable pharmacological profiles. The amide and ester functionalities in this compound are particularly noteworthy, as they provide opportunities for hydrogen bonding interactions with biological receptors. Such interactions are essential for achieving high affinity and selectivity in drug design. Additionally, the propenyl group introduces a region of unsaturation that can be further functionalized through reactions such as hydroxylation or reduction, expanding the compound’s utility in medicinal chemistry.

One of the most compelling aspects of 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural features are carefully optimized to enhance biological activity. The molecular framework of this compound offers a promising starting point for exploring new drug candidates, particularly in areas such as anti-inflammatory, analgesic, or anticancer therapies. The ability to modify both the cyclopentane core and the functional side chains allows researchers to fine-tune properties such as solubility, metabolic stability, and target specificity.

The synthetic pathways for preparing this compound have been explored by several research groups. One common approach involves the reaction of cyclopentanone derivatives with propargyl alcohol or related electrophiles to introduce the propenyl ester moiety. Subsequent modifications, such as amide bond formation or further functionalization of the side chains, can be achieved using established organic transformations. These synthetic strategies highlight the compound’s versatility as a building block in pharmaceutical synthesis.

Recent advances in computational chemistry have also contributed to the study of 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions, scientists can gain insights into potential binding modes and optimize structures for improved efficacy. Such computational studies are often combined with experimental validation, leading to more efficient drug discovery processes.

The pharmacological properties of this compound remain an active area of investigation. Initial studies suggest that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. For instance, modifications targeting the amide group could enhance binding affinity to proteases or kinases involved in inflammatory pathways. Similarly, alterations to the ester moiety might improve bioavailability or reduce toxicity. These findings underscore the importance of structural diversity in optimizing drug candidates.

In addition to its therapeutic potential, 2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid has implications beyond drug development. Its unique structural features make it a valuable tool for studying reaction mechanisms and exploring new synthetic methodologies. Researchers may use this compound as a model system to develop novel catalysts or reaction conditions that could be applied to other complex molecules.

The future direction of research on this compound will likely involve expanding its chemical space through innovative synthetic approaches. Techniques such as directed evolution or combinatorial chemistry could generate libraries of derivatives with diverse properties for high-throughput screening. Furthermore, advances in biocatalysis may enable more sustainable production methods for this and related compounds.

Overall,2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopentane-1-carboxylic acid (CAS No. 2680844-20-4) represents an exciting opportunity for interdisciplinary research at the intersection of organic chemistry and pharmacology. Its well-defined structure and functional versatility position it as a key intermediate for developing next-generation therapeutics while also serving as a platform for exploring new synthetic frontiers.